Cas no 477511-42-5 (3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide
• CAS No: 477511-42-5
• MF: C₂₀H₁₄N₂O₃
• MW: 330.336764812469
• CID: 3252080
• PubChem ID: 3317708
• Update Time: 2025-10-28

3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXAMIDE, 3-[(1-NAPHTHALENYLCARBONYL)AMINO]-
• 3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide
• 3-(naphthalene-1-carbonylamino)-1-benzofuran-2-carboxamide
• Oprea1_301101
• AB00672669-01
• SR-01000009477
• AKOS024600902
• 477511-42-5
• 3-(1-naphthamido)benzofuran-2-carboxamide
• SR-01000009477-1
• F0834-0896

• Inchi： 1S/C20H14N2O3/c21-19(23)18-17(15-9-3-4-11-16(15)25-18)22-20(24)14-10-5-7-12-6-1-2-8-13(12)14/h1-11H,(H2,21,23)(H,22,24)
• InChI Key： KLVDCOZKPAINFD-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=C(C2C=CC=CC1=2)NC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 330.10044231Da
• Monoisotopic Mass: 330.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 3-(naphthalene-1-amido)-1-benzofuran-2-carboxamide

Introduction to 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide (CAS No. 477511-42-5)

3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide, with the CAS number 477511-42-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide make it an intriguing candidate for various biochemical and pharmacological studies.

The chemical structure of 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide consists of a benzofuran core linked to a naphthylamido group. The benzofuran moiety is a heterocyclic aromatic ring system with a fused benzene and furan ring, while the naphthylamido group is derived from naphthalene, a polycyclic aromatic hydrocarbon. This combination imparts unique physical and chemical properties to the compound, including high stability and solubility in various solvents.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide. Studies have shown that this compound exhibits significant anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as an anti-inflammatory agent for treating inflammatory diseases.

The antioxidant properties of 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide have also been extensively investigated. Research published in the Bioorganic & Medicinal Chemistry Letters reported that this compound scavenges free radicals and protects cells from oxidative stress-induced damage. These antioxidant effects are attributed to the presence of electron-donating groups in the molecular structure, which can stabilize free radicals and prevent cellular damage.

In addition to its anti-inflammatory and antioxidant activities, 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide has shown promising anticancer properties. A study published in the Cancer Letters demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis (programmed cell death) and disrupting cell cycle progression in cancer cells. These findings highlight the potential of 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide as a lead compound for developing novel anticancer drugs.

The pharmacokinetic properties of 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide have also been studied to evaluate its suitability as a therapeutic agent. Research published in the indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and low toxicity, making it a promising candidate for further preclinical and clinical development.

To further enhance the therapeutic potential of 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide, researchers are exploring various strategies to improve its pharmacological properties. One approach involves modifying the molecular structure to enhance its potency and selectivity. For example, substituting different functional groups on the naphthylamido moiety can significantly affect the biological activity of the compound. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the bioavailability and reduce side effects associated with this compound.

In conclusion, 3-(Naphthalene-1-amido)-1-benzofuran-2-carboxamide (CAS No. 477511-42-5) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features confer it with diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Ongoing research continues to uncover new applications for this compound, paving the way for its development as a novel therapeutic agent.